Cas no 19482-17-8 (4-Chloro-1-methyl-2-phenylbenzene)

• Product Name: 4-Chloro-1-methyl-2-phenylbenzene
• CAS No: 19482-17-8
• MF: C₁₃H₁₁Cl
• MW: 202.679442644119
• CID: 4764088
• PubChem ID: 46314687
• Update Time: 2026-02-26

4-Chloro-1-methyl-2-phenylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-methyl-2-phenylbenzene
• 5-Chloro-2-methyl-1,1'-biphenyl
• 5-Chloro-2-methylbiphenyl
• MFCD14701662
• XQPZIHBHSJMJDO-UHFFFAOYSA-N
• SY295200
• CS-0194556
• SCHEMBL10388611
• E91009
• 19482-17-8
• DB-155161
• 4-Chloro-1-methyl-2-phenylbenzene

• MDL： MFCD14701662
• Inchi： 1S/C13H11Cl/c1-10-7-8-12(14)9-13(10)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： XQPZIHBHSJMJDO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.055
• Monoisotopic Mass: 202.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-Chloro-1-methyl-2-phenylbenzene

Chemical Profile of 4-Chloro-1-methyl-2-phenylbenzene (CAS No. 19482-17-8)

4-Chloro-1-methyl-2-phenylbenzene, identified by its Chemical Abstracts Service (CAS) number 19482-17-8, is a significant organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic hydrocarbons, characterized by a benzene ring substituted with a chlorine atom, a methyl group, and a phenyl group. Its unique structural configuration makes it a valuable intermediate in synthetic chemistry, particularly in the development of more complex molecules.

The structural formula of 4-Chloro-1-methyl-2-phenylbenzene can be represented as C₉H₉Cl, where the chlorine atom is positioned at the 4th carbon of the benzene ring, the methyl group is at the 1st carbon, and the phenyl group is at the 2nd carbon. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and potential applications. The presence of these substituents enhances its utility as a building block in organic synthesis, enabling chemists to construct more intricate structures with tailored properties.

In recent years, 4-Chloro-1-methyl-2-phenylbenzene has been explored for its role in pharmaceutical synthesis. Its chlorinated aromatic core is particularly attractive for further functionalization, allowing for the introduction of additional pharmacophores that can modulate biological activity. For instance, researchers have investigated its potential as a precursor in the synthesis of novel therapeutic agents targeting various diseases. The compound’s ability to undergo selective reactions such as nucleophilic aromatic substitution and cross-coupling reactions makes it a versatile tool in medicinal chemistry.

One of the most compelling aspects of 4-Chloro-1-methyl-2-phenylbenzene is its application in the development of agrochemicals. The benzene derivatives are well-known for their efficacy in pest control and crop protection. By leveraging the structural features of this compound, scientists have designed analogs that exhibit enhanced pesticidal activity while maintaining environmental safety. The chloro and methyl substituents play crucial roles in optimizing binding interactions with biological targets, thereby improving the overall performance of agrochemical formulations.

Advances in computational chemistry have further highlighted the importance of 4-Chloro-1-methyl-2-phenylbenzene in modern research. Molecular modeling studies have revealed insights into its interactions with enzymes and receptors, providing a foundation for rational drug design. These simulations have helped predict potential side effects and optimize synthetic pathways, reducing experimental trial-and-error. The integration of machine learning algorithms has accelerated this process, enabling faster identification of promising derivatives for further investigation.

The synthesis of 4-Chloro-1-methyl-2-phenylbenzene itself is an intriguing challenge that has been addressed through various methodologies. Traditional approaches involve Friedel-Crafts alkylation followed by chlorination, while more recent techniques employ transition metal-catalyzed cross-coupling reactions for higher selectivity and yield. These advancements reflect the continuous evolution of synthetic organic chemistry and underscore the compound’s significance as a research tool.

In industrial applications, 4-Chloro-1-methyl-2-phenylbenzene serves as a key intermediate in producing dyes and pigments. The aromatic system’s ability to absorb light across different wavelengths makes it valuable for creating vibrant colors with high stability. Researchers have also explored its use in electronic materials, where its conjugated system contributes to charge transport properties essential for optoelectronic devices.

The environmental impact of using 4-Chloro-1-methyl-2-phenylbenzene must be carefully considered alongside its benefits. While it offers numerous applications in synthetic chemistry, proper handling and disposal are critical to minimize ecological risks. Regulatory agencies have established guidelines to ensure safe usage, emphasizing containment and waste management practices. As research progresses, efforts are being made to develop greener synthetic routes that reduce hazardous byproducts without compromising efficiency.

Future directions in studying 4-Chloro-1-methyl-2-phenylbenzene include exploring its role in material science and nanotechnology. The compound’s molecular structure provides opportunities for designing novel materials with unique properties, such as liquid crystals or conductive polymers. Additionally, its potential as an intermediate in biodegradable polymers is being investigated to address sustainability concerns in plastics manufacturing.

In summary,4-Chloro-1-methyl-2-phenylbenzene (CAS No. 19482-17-8) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, dyes, and advanced materials. Its structural versatility allows for extensive modifications, making it indispensable in synthetic chemistry research. As scientific understanding deepens and new technologies emerge,this molecule will continue to play a pivotal role in innovation-driven industries worldwide.